6-Bromo-8-fluoro-N4,5-dimethylquinoline-3,4-diamine

Specification

• Molecular Formula: C11H11BrFN3
• Molecular Weight: 284.13 g/mol
• IUPAC Name: 6-bromo-8-fluoro-4-N,5-dimethylquinoline-3,4-diamine
• Standard InChI: InChI=1S/C11H11BrFN3/c1-5-6(12)3-7(13)10-9(5)11(15-2)8(14)4-16-10/h3-4H,14H2,1-2H3,(H,15,16)
• Standard InChI Key: ZNVUOOUVTKXWMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C2=NC=C(C(=C12)NC)N)F)Br

Introduction

6-Bromo-8-fluoro-N4,5-dimethylquinoline-3,4-diamine is a complex heterocyclic compound featuring a quinoline core with bromine and fluorine substituents, along with dimethylamino groups. Its molecular formula is not explicitly provided in the available literature, but it has a molecular weight of approximately 284.13 g/mol. This compound is of significant interest in medicinal chemistry and materials science due to its unique chemical properties and structural features.

Biological Activity and Potential Applications

6-Bromo-8-fluoro-N4,5-dimethylquinoline-3,4-diamine has been studied for its biological activity, particularly its potential as a modulator of enzyme activity. It may interact with active sites on enzymes, inhibiting their function and affecting metabolic pathways. This makes it a promising tool in drug discovery and development.

Application Area	Potential Use
Medicinal Chemistry	Enzyme inhibitor, drug development
Materials Science	Unique chemical properties for material synthesis

Synthesis and Chemical Reactions

The synthesis of this compound typically involves controlled conditions to optimize yield and purity. While specific synthesis pathways are not detailed in the available literature, the compound's reactivity is influenced by its halogen and amino substituents, which can participate in various chemical reactions.

Comparison with Similar Compounds

6-Bromo-8-fluoro-N4,5-dimethylquinoline-3,4-diamine is distinct from other quinoline derivatives due to its specific combination of bromine, fluorine, and dimethylamino groups. This unique arrangement enhances its reactivity and selectivity compared to similar compounds.

Compound	Structural Features	Unique Aspects
6-Bromo-7-fluoro-N4-methylquinoline-3,4-diamine	Similar quinoline core but different substitution	Lacks dimethyl substitution; simpler structure
7-Bromo-4-chloro-6-methylquinoline	Different halogen pattern; distinct reactivity	Different halogen substitutions
6-Fluoroquinoline	Contains the quinoline core but lacks bromine	Simpler structure with fewer functional groups
5-Bromoquinoline	Contains bromine but lacks fluorine	Similar reactivity but different substitution pattern

Research Findings and Future Directions

Research on 6-Bromo-8-fluoro-N4,5-dimethylquinoline-3,4-diamine is ongoing, with a focus on its biological interactions and potential applications in medicinal chemistry. Further studies are needed to fully explore its enzyme inhibition capabilities and to develop new materials leveraging its unique chemical properties.